Oxidoboron(1+)

• Molecular Formula: BO+
• Molecular Weight: 26.81 g/mol
• IUPAC Name: boranylidyneoxidanium
• InChI: InChI=1S/BO/c1-2/q+1
• InChI Key: OVSXTYPBDUJXGF-UHFFFAOYSA-N
• SMILES: B#[O+]

Description

Oxidoboron(1+), a monovalent cationic species with the formula BO⁺, is a boron-oxygen compound characterized by a linear or trigonal planar geometry depending on its bonding environment. This ion is stabilized in high-energy or plasma states and exhibits unique reactivity due to boron’s electron-deficient nature and the partial positive charge on the oxygen atom .

Comparison with Similar Compounds

Key Properties :

• Oxidation State : Boron in +1 oxidation state, oxygen in −2 .
• Electronegativity : Boron (2.04) and oxygen (3.44) create a polar bond, enhancing electrophilicity.
• Reactivity : Acts as a Lewis acid, forming adducts with Lewis bases (e.g., ammonia, water) .

Structural and Functional Analogues

Oxidoboron(1+) is compared below with two structurally related boron-oxygen compounds: boron oxide (B₂O₃) and boron monoxide (BO).

Table 1: Comparative Properties of Oxidoboron(1+) and Analogues

Property	Oxidoboron(1+) (BO⁺)	Boron Oxide (B₂O₃)	Boron Monoxide (BO)
Oxidation State	B: +1; O: −2	B: +3; O: −2	B: +2; O: −2
State at RT	Ionic (gas/plasma)	Amorphous solid	Diatomic gas
Bond Geometry	Linear or trigonal planar	Trigonal planar (B–O–B)	Linear
Applications	Catalysis, synthesis	Glass production, fluxes	High-temperature materials
Reactivity with H₂O	Forms B(OH)₂⁺	Forms boric acid (H₃BO₃)	No reaction
Thermal Stability	Low (requires high energy)	High (>450°C)	Moderate (stable up to 300°C)

Sources:

Mechanistic and Functional Differences

(a) Boron Oxide (B₂O₃)

• Structure : Network of trigonal BO₃ units, forming a glassy solid .
• Function : Used as a flux in metallurgy and a precursor for borosilicate glasses. Its +3 boron oxidation state enhances Lewis acidity, making it more reactive toward nucleophiles than BO⁺ .

(b) Boron Monoxide (BO)

• Structure: Diatomic molecule with a bond order of 2, isoelectronic with carbon monoxide .
• Function : Studied for high-temperature ceramics and aerospace materials. Unlike BO⁺, BO is neutral and participates in radical reactions .

Stability and Spectroscopic Data

• Oxidoboron(1+) : Detected via mass spectrometry in plasma environments; exhibits a characteristic IR stretch at ~1400 cm⁻¹ (B–O) .
• B₂O₃ : Shows broad Raman bands at 808 cm⁻¹ (B–O–B bending) and 1260 cm⁻¹ (B–O stretching) .
• BO : UV-Vis absorption at 230 nm due to π→π* transitions .